Cas no 890091-60-8 (2-(5-(4-(benzyloxy)phenyl)-2H-tetrazol-2-yl)acetic acid)

• Product Name: 2-(5-(4-(benzyloxy)phenyl)-2H-tetrazol-2-yl)acetic acid
• CAS No: 890091-60-8
• MF: C₁₆H₁₄N₄O₃
• MW: 310.307363033295
• CID: 3101413
• PubChem ID: 5200231
• Update Time: 2025-04-21

2-(5-(4-(benzyloxy)phenyl)-2H-tetrazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-(4-(benzyloxy)phenyl)-2H-tetrazol-2-yl)acetic acid
• {5-[4-(benzyloxy)phenyl]-2H-tetrazol-2-yl}acetic acid
• SCHEMBL5015662
• 2-[5-(4-phenylmethoxyphenyl)tetrazol-2-yl]acetic acid
• CHEMBL1898061
• 890091-60-8
• MLS001001058
• 2-{5-[4-(benzyloxy)phenyl]-2H-1,2,3,4-tetrazol-2-yl}acetic acid
• {5-[4-(benzyloxy)phenyl]-2{H}-tetrazol-2-yl}acetic acid
• CS-0319205
• STK744010
• AKOS002344142
• SMR000498768

• Inchi： 1S/C16H14N4O3/c21-15(22)10-20-18-16(17-19-20)13-6-8-14(9-7-13)23-11-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,21,22)
• InChI Key： RBOVUUFALDIUJI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(C2N=NN(CC(=O)O)N=2)=CC=1

Computed Properties

• Exact Mass: 310.10659032Da
• Monoisotopic Mass: 310.10659032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 90.1Ų